Cas no 195393-56-7 (2-Bromo-N-(4-butoxyphenyl)acetamide)

• Product Name: 2-Bromo-N-(4-butoxyphenyl)acetamide
• CAS No: 195393-56-7
• MF: C₁₂H₁₆BrNO₂
• MW: 286.164942741394
• CID: 2277625
• PubChem ID: 18929230
• Update Time: 2025-04-21

2-Bromo-N-(4-butoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-(4-butoxyphenyl)acetamide
• AKOS005348747
• 4-((bromoacetyl)amino)-1-butoxybenzene
• SCHEMBL8693936
• 195393-56-7
• DWTUYZPAEVMSBT-UHFFFAOYSA-N

• Inchi： 1S/C12H16BrNO2/c1-2-3-8-16-11-6-4-10(5-7-11)14-12(15)9-13/h4-7H,2-3,8-9H2,1H3,(H,14,15)
• InChI Key： DWTUYZPAEVMSBT-UHFFFAOYSA-N
• SMILES： BrCC(NC1C=CC(=CC=1)OCCCC)=O

Computed Properties

• Exact Mass: 285.03644Da
• Monoisotopic Mass: 285.03644Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 418.8±30.0 °C at 760 mmHg
• Flash Point: 207.1±24.6 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-Bromo-N-(4-butoxyphenyl)acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)